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molecular formula C12H13NO3 B1351459 4-[(Cyclobutylcarbonyl)amino]benzoic acid CAS No. 33582-66-0

4-[(Cyclobutylcarbonyl)amino]benzoic acid

Cat. No. B1351459
CAS RN: 33582-66-0
M. Wt: 219.24 g/mol
InChI Key: AQMTZERUYDGUNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04001218

Procedure details

4-Cyclobutanecarbonylamino-benzoic acid was prepared as described in Example 3 from 7.05 g (0.0514 mol) of p-aminobenzoic acid (PAB) and 6.4 g (0.054 mol) of cyclobutanecarboxylic acid chloride.
Name
p-aminobenzoic acid
Quantity
7.05 g
Type
reactant
Reaction Step One
Name
cyclobutanecarboxylic acid chloride
Quantity
6.4 g
Type
reactant
Reaction Step Two
Name
4-Cyclobutanecarbonylamino-benzoic acid

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=1.[CH:11]1([C:15](Cl)=[O:16])[CH2:14][CH2:13][CH2:12]1>>[CH:11]1([C:15]([NH:1][C:2]2[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=2)=[O:16])[CH2:14][CH2:13][CH2:12]1

Inputs

Step One
Name
p-aminobenzoic acid
Quantity
7.05 g
Type
reactant
Smiles
NC1=CC=C(C(=O)O)C=C1
Step Two
Name
cyclobutanecarboxylic acid chloride
Quantity
6.4 g
Type
reactant
Smiles
C1(CCC1)C(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-Cyclobutanecarbonylamino-benzoic acid
Type
product
Smiles
C1(CCC1)C(=O)NC1=CC=C(C(=O)O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.